Cas no 1261994-77-7 (5-(2-Chloro-5-methoxyphenyl)pyridin-3-ol)

5-(2-Chloro-5-methoxyphenyl)pyridin-3-ol is a substituted pyridine derivative with a chloro-methoxyphenyl moiety, offering versatility as an intermediate in organic synthesis. Its structure combines a phenolic hydroxyl group and a chlorinated aromatic ring, enabling selective functionalization for pharmaceutical and agrochemical applications. The electron-rich pyridine core enhances reactivity in cross-coupling reactions, while the methoxy and chloro substituents provide steric and electronic modulation for targeted molecular design. This compound exhibits stability under standard conditions, facilitating handling and storage. Its well-defined reactivity profile makes it valuable for constructing complex heterocyclic frameworks, particularly in medicinal chemistry research where precise substitution patterns are critical.

5-(2-Chloro-5-methoxyphenyl)pyridin-3-ol structure

1261994-77-7 structure

Product Name:5-(2-Chloro-5-methoxyphenyl)pyridin-3-ol

CAS No:1261994-77-7

MF:C₁₂H₁₀ClNO₂

MW:235.666302204132

MDL:MFCD18312319

CID:2768215

PubChem ID:53217999

Update Time:2025-08-05

5-(2-Chloro-5-methoxyphenyl)pyridin-3-ol Chemical and Physical Properties

Names and Identifiers

- 5-(2-CHLORO-5-METHOXYPHENYL)-3-HYDROXYPYRIDINE
- 1261994-77-7
- 5-(2-Chloro-5-methoxyphenyl)-3-hydroxypyridine, 95%
- MFCD18312319
- DTXSID90682990
- 5-(2-Chloro-5-methoxyphenyl)pyridin-3-ol
- MDL： MFCD18312319
- Inchi： 1S/C12H10ClNO2/c1-16-10-2-3-12(13)11(5-10)8-4-9(15)7-14-6-8/h2-7,15H,1H3
- InChI Key： WLEKNVWIFARUSR-UHFFFAOYSA-N
- SMILES： ClC1=CC=C(C=C1C1C=NC=C(C=1)O)OC

Computed Properties

Exact Mass: 235.0400063Da
Monoisotopic Mass: 235.0400063Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 227
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 42.4Å²

5-(2-Chloro-5-methoxyphenyl)pyridin-3-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB317961-5 g	5-(2-Chloro-5-methoxyphenyl)-3-hydroxypyridine, 95%; .	1261994-77-7	95%	5 g	€1,159.00	2023-07-19
abcr	AB317961-5g	5-(2-Chloro-5-methoxyphenyl)-3-hydroxypyridine, 95%; .	1261994-77-7	95%	5g	€1159.00	2025-04-21

5-(2-Chloro-5-methoxyphenyl)pyridin-3-ol Related Literature

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 5-(2-Chloro-5-methoxyphenyl)pyridin-3-ol

5-(2-Chloro-5-methoxyphenyl)pyridin-3-ol: A Comprehensive Overview

5-(2-Chloro-5-methoxyphenyl)pyridin-3-ol, also known by its CAS number 1261994-77-7, is a fascinating compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with a substituted phenyl group. The presence of a hydroxyl group at the 3-position of the pyridine ring and a methoxy group at the 5-position of the phenyl ring introduces interesting electronic and steric effects, making it a valuable molecule for various applications.

The synthesis of 5-(2-Chloro-5-methoxyphenyl)pyridin-3-ol involves a series of carefully designed reactions. Recent advancements in synthetic methodologies have enabled researchers to optimize the synthesis process, improving both yield and purity. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high efficiency. This approach not only enhances the scalability of the synthesis but also aligns with the growing demand for sustainable chemical processes.

In terms of pharmacological properties, 5-(2-Chloro-5-methoxyphenyl)pyridin-3-ol has shown promising activity in several biological assays. Studies have demonstrated its potential as an antioxidant, anti-inflammatory, and anticancer agent. The hydroxyl group on the pyridine ring plays a crucial role in these activities by facilitating hydrogen bonding and radical scavenging. Furthermore, the methoxy group on the phenyl ring contributes to the compound's lipophilicity, enhancing its bioavailability and ability to cross cellular membranes.

Recent research has also explored the application of 5-(2-Chloro-5-methoxyphenyl)pyridin-3-ol in drug delivery systems. Its ability to form stable complexes with metal ions has been leveraged to develop nanocarriers for targeted drug delivery. These nanocarriers exhibit enhanced stability and controlled release profiles, making them ideal for delivering therapeutic agents to specific tissues or cells.

The physical properties of 5-(2-Chloro-5-methoxyphenyl)pyridin-3-ol are equally intriguing. Its melting point, boiling point, and solubility characteristics make it suitable for various chemical transformations and analytical techniques. For example, its high solubility in organic solvents facilitates its use in chromatographic separations and spectroscopic analyses.

In conclusion, 5-(2-Chloro-5-methoxyphenyl)pyridin-3-ol (CAS 1261994-77_7) is a versatile compound with a wide range of applications in both academic research and industrial settings. Its unique structure, coupled with its favorable chemical and biological properties, positions it as a valuable tool for advancing our understanding of complex molecular systems and developing innovative solutions in various fields.